Cas no 52944-50-0 (Diethyl Diazinane-1,2-dicarboxylate)

Diethyl Diazinane-1,2-dicarboxylate structure
52944-50-0 structure
Product Name:Diethyl Diazinane-1,2-dicarboxylate
CAS No:52944-50-0
MF:C10H18N2O4
MW:230.260922908783
CID:937728
PubChem ID:281963
Update Time:2025-04-19

Diethyl Diazinane-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • Diethyl Diazinane-1,2-dicarboxylate
    • 1,2-bis(ethoxycarbonyl)-perhydropyridazine
    • 1,2-dicarbethoxyhexahydropyridazine
    • 1,2-dicarboethoxyperhydropyridazine
    • AC1L5VEY
    • AC1Q65GE
    • AG-J-08104
    • AR-1I4811
    • CTK4J6779
    • diethyl hexahydropyridazine-1,2-dicarboxylate
    • diethyl tetrahydropyridazine-1,2-dicarboxylate
    • NSC134988
    • SureCN7778467
    • tetrahydro-1,2-pyridazinedicarbox
    • Tetrahydro-pyridazin-1,2-dicarbonsaeure-diaethylester
    • tetrahydro-pyridazine-1,2-dicarboxylic acid diethyl ester
    • NSC-134988
    • GLHVURYAUZFWDY-UHFFFAOYSA-N
    • Tetrahydro-1,2-pyridazinedicarboxylic acid, diethyl ester
    • DTXSID50300123
    • 52944-50-0
    • SCHEMBL7778467
    • Inchi: 1S/C10H18N2O4/c1-3-15-9(13)11-7-5-6-8-12(11)10(14)16-4-2/h3-8H2,1-2H3
    • InChI Key: GLHVURYAUZFWDY-UHFFFAOYSA-N
    • SMILES: O(CC)C(N1CCCCN1C(=O)OCC)=O

Computed Properties

  • Exact Mass: 230.12674
  • Monoisotopic Mass: 230.127
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 59.1Ų

Experimental Properties

  • Density: 1.169
  • Boiling Point: 289.2°C at 760 mmHg
  • Flash Point: 128.7°C
  • Refractive Index: 1.488
  • PSA: 59.08
  • LogP: 1.48800
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